Cas no 905772-91-0 (3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide)

• Product Name: 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide
• CAS No: 905772-91-0
• MF: C₁₆H₁₂F₃N₃OS
• MW: 351.346192359924
• CID: 5425948
• Update Time: 2025-10-29

3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylpropanamide
• Propanamide, 3-[[3-cyano-6-phenyl-4-(trifluoromethyl)-2-pyridinyl]thio]-
• 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide

• Inchi： 1S/C16H12F3N3OS/c17-16(18,19)12-8-13(10-4-2-1-3-5-10)22-15(11(12)9-20)24-7-6-14(21)23/h1-5,8H,6-7H2,(H2,21,23)
• InChI Key： KVUVZBWJBLBAMI-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCSC1=NC(C2=CC=CC=C2)=CC(C(F)(F)F)=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide

Professional Introduction to Compound with CAS No. 905772-91-0 and Product Name: 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide

The compound with the CAS number 905772-91-0 and the product name 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a cyano group, a phenyl ring, a trifluoromethyl group, and a sulfanyl group, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide structure aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the trifluoromethyl group is a common pharmacophore that improves metabolic stability and binding interactions with biological targets. Additionally, the cyano and sulfanyl groups contribute to the compound's ability to interact with various enzymes and receptors, making it a promising candidate for therapeutic intervention.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their broad spectrum of biological activities. The 6-phenyl moiety in the compound's structure enhances its solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the 3-cyano group introduces a polar character that can improve interactions with polar biological targets. These features collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) in the treatment of various diseases.

The synthesis of 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and verifying its purity.

From a pharmacological perspective, the compound has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer. The sulfanyl group plays a crucial role in modulating enzyme activity by forming hydrogen bonds or participating in metal coordination interactions. This capability makes the compound a potential lead for developing novel therapeutic agents that target specific disease pathways. Additionally, its structural features allow for modifications that can fine-tune its biological activity, providing opportunities for designing next-generation drugs with improved efficacy and reduced side effects.

The field of drug discovery is continuously evolving with advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly identify promising candidates like 3-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}propanamide by predicting their binding affinities and pharmacokinetic properties before extensive experimental validation. Such innovations are accelerating the pace of drug development and reducing costs associated with traditional trial-and-error approaches.

In conclusion, the compound with CAS number 905772-91-0 represents a significant contribution to pharmaceutical chemistry due to its complex structure and multifaceted functional groups. Its potential applications in drug development are supported by emerging research findings that underscore its biological activity and pharmacological relevance. As further studies continue to elucidate its mechanisms of action, this compound holds promise for addressing unmet medical needs across various therapeutic areas.